2-chloro-6-fluoro-N-[(thiophen-3-yl)methyl]benzamide

• IUPAC Name: 2-chloro-6-fluoro-N-(thiophen-3-ylmethyl)benzamide
• InChI: InChI=1S/C12H9ClFNOS/c13-9-2-1-3-10(14)11(9)12(16)15-6-8-4-5-17-7-8/h1-5,7H,6H2,(H,15,16)
• InChI Key: ODARAPGAOIGUJP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C(=O)NCC2=CSC=C2)F
• Molecular Formula: C12H9ClFNOS
• Molecular Weight: 269.72 g/mol
• CAS No.: 1060176-03-5

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzamide core, the halogen atoms, and the thiophene group. The presence of these different groups would likely result in a complex three-dimensional structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the benzamide group, the halogen atoms, and the thiophene group. The benzamide group could undergo reactions typical of carboxamides, while the halogen atoms could participate in substitution reactions. The thiophene group could also undergo various reactions, including electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the benzamide group, the halogen atoms, and the thiophene group would likely result in a compound with a relatively high molecular weight and complex physical and chemical properties.

Scientific Research Applications

2-chloro-6-fluoro-N-[(thiophen-3-yl)methyl]benzamide has been used in a variety of scientific research applications. It has been used as a starting material for the synthesis of various compounds, including pharmaceuticals. It has also been used in the synthesis of peptides and peptidomimetics, as well as in the synthesis of organic catalysts. In addition, it has been used in the synthesis of various heterocyclic compounds and in the synthesis of novel materials for use in biotechnology and nanotechnology.

Mechanism of Action

2-chloro-6-fluoro-N-[(thiophen-3-yl)methyl]benzamide has been studied for its potential applications in biochemistry and physiology. It has been found to act as an inhibitor of the enzyme phosphodiesterase, which is involved in the breakdown of cyclic adenosine monophosphate (cAMP). Inhibition of this enzyme leads to an increase in the levels of cAMP in the cell, which in turn can lead to a variety of physiological effects, including the regulation of cell growth and differentiation, as well as the modulation of gene expression.
Biochemical and Physiological Effects
This compound has been studied for its potential applications in biochemistry and physiology. It has been found to act as an inhibitor of the enzyme phosphodiesterase, which is involved in the breakdown of cyclic adenosine monophosphate (cAMP). Inhibition of this enzyme leads to an increase in the levels of cAMP in the cell, which in turn can lead to a variety of physiological effects, including the regulation of cell growth and differentiation, as well as the modulation of gene expression. In addition, this compound has been found to inhibit the enzyme 5-lipoxygenase, which is involved in the production of leukotrienes, a group of pro-inflammatory mediators. Inhibition of this enzyme can lead to an anti-inflammatory effect.

Advantages and Limitations for Lab Experiments

2-chloro-6-fluoro-N-[(thiophen-3-yl)methyl]benzamide has a number of advantages for laboratory experiments. It is a highly versatile compound, and can be used in a variety of synthetic organic chemistry reactions. It is also relatively inexpensive, making it an attractive option for many laboratories. However, it is not without its limitations. It is a relatively unstable compound, and must be stored in dry, airtight containers to prevent decomposition. In addition, it can be toxic if not handled properly.

Future Directions

2-chloro-6-fluoro-N-[(thiophen-3-yl)methyl]benzamide has a number of potential future applications. It could be used in the synthesis of novel compounds for use in drug discovery, as well as in the synthesis of compounds for use in biotechnology and nanotechnology. In addition, it could be used as an inhibitor of phosphodiesterase, which could potentially be used to modulate gene expression or regulate cell growth and differentiation. Finally, it could be used as an inhibitor of 5-lipoxygenase, which could potentially be used to treat inflammatory diseases.

Synthesis Methods

2-chloro-6-fluoro-N-[(thiophen-3-yl)methyl]benzamide can be synthesized by a number of methods. The most common method is the reaction of N-chloro-6-fluoro-thiophene-3-carbaldehyde with benzoyl chloride in the presence of a base, such as sodium or potassium hydroxide. The reaction is typically carried out in a solvent such as dichloromethane and yields the desired product in good yields. Other methods, such as the reaction of 2-chloro-6-fluoro-thiophene-3-carbaldehyde with anhydrous formic acid, have also been used to synthesize this compound.